Cas no 2411229-47-3 (4-Acetyl-2-fluorophenyl sulfurofluoridate)

• Product Name: 4-Acetyl-2-fluorophenyl sulfurofluoridate
• CAS No: 2411229-47-3
• MF: C₈H₆F₂O₄S
• MW: 236.192648410797
• CID: 5357987
• Update Time: 2025-10-29

4-Acetyl-2-fluorophenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-2-fluorophenyl sulfurofluoridate
• Z3919194877
• 4-Acetyl-2-fluorophenyl sulfurofluoridate

• Inchi： 1S/C8H6F2O4S/c1-5(11)6-2-3-8(7(9)4-6)14-15(10,12)13/h2-4H,1H3
• InChI Key： NTCHNSHGGSGISG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(C(C)=O)=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1.8
• Topological Polar Surface Area: 68.8

Additional information on 4-Acetyl-2-fluorophenyl sulfurofluoridate

Introduction to 4-Acetyl-2-fluorophenyl sulfurofluoridate (CAS No: 2411229-47-3)

4-Acetyl-2-fluorophenyl sulfurofluoridate, identified by the Chemical Abstracts Service Number (CAS No) 2411229-47-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both acetyl and fluorine substituents on a phenyl ring, further functionalized with a sulfurofluoridate group. The unique structural features of 4-Acetyl-2-fluorophenyl sulfurofluoridate make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The sulfurofluoridate moiety in the molecular structure of 4-Acetyl-2-fluorophenyl sulfurofluoridate is particularly noteworthy. This group consists of a sulfur atom double-bonded to an oxygen atom and single-bonded to a fluorine atom, forming a highly electronegative and reactive site. Such structural motifs are often employed in medicinal chemistry due to their ability to modulate biological targets through specific interactions. The presence of this group in 4-Acetyl-2-fluorophenyl sulfurofluoridate suggests potential applications in drug design, where it may serve as a key pharmacophore for binding to biological receptors or enzymes.

The acetyl group attached to the phenyl ring in 4-Acetyl-2-fluorophenyl sulfurofluoridate also contributes significantly to its chemical properties. Acetyl groups are well-known for their role in protein modification and as intermediates in metabolic pathways. In pharmaceutical contexts, acetylated compounds often exhibit enhanced bioavailability or altered pharmacokinetic profiles. The combination of an acetyl group with a fluorine substituent on the phenyl ring can further enhance the compound's lipophilicity and metabolic stability, making it a valuable scaffold for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of 4-Acetyl-2-fluorophenyl sulfurofluoridate more effectively. These studies have highlighted its potential as an inhibitor of various enzymes involved in inflammatory pathways. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The unique combination of substituents in 4-Acetyl-2-fluorophenyl sulfurofluoridate may allow it to bind to these enzymes with high selectivity, potentially leading to fewer side effects compared to existing NSAIDs.

In addition to its potential as an anti-inflammatory agent, 4-Acetyl-2-fluorophenyl sulfurofluoridate has shown promise in other therapeutic areas. Researchers have been investigating its effects on enzymes involved in cancer metabolism, such as kinases and proteases. The fluorine substituent, in particular, has been shown to enhance binding affinity and metabolic stability, making it an attractive feature for anticancer drug design. Early preclinical studies have suggested that 4-Acetyl-2-fluorophenyl sulfurofluoridate may inhibit the activity of certain kinases associated with tumor growth and progression.

The synthesis of 4-Acetyl-2-fluorophenyl sulfurofluoridate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework. These advances have opened up new possibilities for exploring the pharmacological properties of 4-Acetyl-2-fluorophenyl sulfurofluoridate and related derivatives.

One of the most exciting aspects of 4-Acetyl-2-fluorophenyl sulfurofluoridate is its potential for structural diversification. By modifying different parts of its molecular structure, researchers can generate a library of related compounds with tailored biological activities. This approach is particularly valuable in drug discovery pipelines, where lead optimization is critical for developing effective therapeutics. The combination of computational modeling, high-throughput screening, and synthetic chemistry allows for rapid exploration of these derivatives, accelerating the process of identifying novel drug candidates.

The role of fluorine atoms in pharmaceutical compounds is well-documented, with numerous examples demonstrating their importance in enhancing drug efficacy and bioavailability. In 4-Acetyl-2-fluorophenyl sulfurofluoridate, the fluorine atom is strategically positioned to interact with biological targets through hydrogen bonding or dipole-dipole interactions. This can lead to improved binding affinity and longer duration of action for any therapeutic agent derived from this compound. Furthermore, fluorine atoms can influence metabolic stability by protecting sensitive functional groups from degradation by enzymes or environmental factors.

As research into 4-Acetyl-2-fluorophenyl sulfurofluoridate progresses, new insights into its mechanism of action are likely to emerge. Understanding how this compound interacts with biological targets at the molecular level will be crucial for optimizing its therapeutic potential. Advances in techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide detailed structural information about its complexes with enzymes and receptors. This data will be invaluable for guiding further modifications and improving drug-like properties.

The broader implications of studying compounds like 4-Acetyl-2-fluorotheny sulfurofuroidte extend beyond individual drug development projects. They contribute to our fundamental understanding of how structural features influence biological activity, which is essential for rational drug design. By examining the effects of different substituents on a phenyl ring—such as acetyls and fluorines—researchers can develop better strategies for creating novel therapeutic agents with desired properties.

In conclusion,4-Acetyl-2-fluorotheny sulfurofuroidte (CAS No: 2411229-47-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new drugs targeting various diseases, including inflammation and cancer. As synthetic methods improve and computational tools become more sophisticated, 4-acetylflophenyulfrofluride will likely play an increasingly important role future therapeutics .